Cas no 28328-56-5 (Benzoic acid, 3-amino-5-[(methylamino)sulfonyl]-4-phenoxy-)

• Product Name: Benzoic acid, 3-amino-5-[(methylamino)sulfonyl]-4-phenoxy-
• CAS No: 28328-56-5
• MF: C₁₄H₁₄N₂O₅S
• MW: 322.336362361908
• CID: 1434114
• PubChem ID: 21506014
• Update Time: 2025-04-20

Benzoic acid, 3-amino-5-[(methylamino)sulfonyl]-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-amino-5-[(methylamino)sulfonyl]-4-phenoxy-
• SCHEMBL11849419
• 28328-56-5
• NNZQIZYLXISQCS-UHFFFAOYSA-N
• DTXSID501206658
• 3-Amino-5-[(methylamino)sulfonyl]-4-phenoxybenzoic acid
• 3-amino-5-methylsulphamyl-4-phenoxy-benzoic acid

• Inchi： 1S/C14H14N2O5S/c1-16-22(19,20)12-8-9(14(17)18)7-11(15)13(12)21-10-5-3-2-4-6-10/h2-8,16H,15H2,1H3,(H,17,18)
• InChI Key： NNZQIZYLXISQCS-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=C(C=1OC1C=CC=CC=1)N)(NC)(=O)=O

Computed Properties

• Exact Mass: 322.06242
• Monoisotopic Mass: 322.06234272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 127Ų

Experimental Properties

• PSA: 118.72